Cas no 1020970-86-8 (2-(2-amino-4-chlorophenoxy)ethan-1-ol)

• Product Name: 2-(2-amino-4-chlorophenoxy)ethan-1-ol
• CAS No: 1020970-86-8
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 2104216
• PubChem ID: 28492227
• Update Time: 2025-10-30

2-(2-amino-4-chlorophenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-chlorophenoxy)ethanol
• 2-(2-amino-4-chlorophenoxy)ethan-1-ol

• Inchi： 1S/C8H10ClNO2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4,10H2
• InChI Key： ZBRZYIHPBZPHJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5

Additional information on 2-(2-amino-4-chlorophenoxy)ethan-1-ol

Introduction to 2-(2-amino-4-chlorophenoxy)ethan-1-ol (CAS No. 1020970-86-8)

2-(2-amino-4-chlorophenoxy)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1020970-86-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising an ethanol side chain linked to a phenoxy group substituted with an amino group at the 2-position and a chlorine atom at the 4-position, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

The structural motif of 2-(2-amino-4-chlorophenoxy)ethan-1-ol positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of both basic (amino) and hydroxyl functional groups makes it a valuable precursor for further chemical modifications, enabling the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural scaffolds. The combination of an aromatic ring with electron-withdrawing substituents such as chlorine and amino groups often enhances binding affinity to biological targets, making such derivatives promising candidates for drug development. Research has indicated that derivatives of this class may exhibit inhibitory activity against enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most compelling aspects of 2-(2-amino-4-chlorophenoxy)ethan-1-ol is its potential role in the synthesis of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a building block for more sophisticated kinase inhibitors, this compound contributes to the ongoing effort to develop targeted therapies that modulate these critical pathways.

Moreover, the phenoxy ethyl moiety in 2-(2-amino-4-chlorophenoxy)ethan-1-ol provides a favorable pharmacokinetic profile, including good solubility and metabolic stability. These properties are essential for ensuring that drug candidates can reach their intended targets effectively and maintain efficacy over time. The ability to fine-tune these characteristics through structural modifications makes this compound an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the utility of 2-(2-amino-4-chlorophenoxy)ethan-1-ol as a starting point for drug design. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly alter its binding interactions with biological targets. This high degree of tunability allows researchers to optimize potency, selectivity, and pharmacokinetic properties, accelerating the discovery process.

The synthesis of 2-(2-amino-4-chlorophenoxy)ethan-1-ol typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenoxy group followed by functionalization at specific positions demands expertise in synthetic organic chemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield, facilitating its use in downstream applications.

In conclusion, 2-(2-amino-4-chlorophenoxy)ethan-1-ol (CAS No. 1020970-86-8) represents a promising compound in pharmaceutical research. Its unique structural features and potential applications in drug development make it a valuable asset for medicinal chemists and biologists alike. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.